Cas no 1443980-69-5 (4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1443980-69-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 4600105
• Update Time: 2025-05-25

4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1,2-dihydro-4-methyl-2-oxo-

• Inchi： 1S/C7H8N2O2/c1-4-2-3-9-7(11)5(4)6(8)10/h2-3H,1H3,(H2,8,10)(H,9,11)
• InChI Key： CMUKVPRMDVZPIF-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC(C)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Professional Introduction to 4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1443980-69-5)

4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1443980-69-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the dihydropyridine class, which is well-known for its diverse applications in drug development, particularly in the treatment of cardiovascular diseases and as calcium channel blockers. The presence of a carboxamide functional group in its molecular structure enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>1,2-dihydropyridine core is characterized by a six-membered ring containing two nitrogen atoms, which contributes to its ability to interact with various biological targets. The< strong>methyl substituent at the 4-position and the< strong>2-oxo group at the 2-position further modulate the electronic properties of the molecule, influencing its pharmacokinetic and pharmacodynamic profiles. These structural features make< strong>4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing new derivatives of dihydropyridines with enhanced therapeutic efficacy and reduced side effects. The< strong>carboxamide moiety in this compound not only serves as a key pharmacophore but also allows for modifications that can fine-tune its biological activity. For instance, studies have shown that substituents introduced at the 3-position of the dihydropyridine ring can significantly alter the compound's interaction with biological targets, leading to improved drug-like properties.

One of the most compelling aspects of< strong>4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is its potential application in addressing neurological disorders. Emerging research indicates that dihydropyridines can modulate neurotransmitter release and receptor activity, making them attractive candidates for treating conditions such as epilepsy and Alzheimer's disease. The< strong>methyl group and the< strong>2-oxo functionality may play crucial roles in enhancing binding affinity to specific neurological targets, thereby improving therapeutic outcomes.

The synthesis of< strong>4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired heterocyclic framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also pave the way for large-scale production for preclinical and clinical studies.

The pharmacological profile of< strong>4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been extensively evaluated through in vitro and in vivo experiments. Preliminary studies suggest that this compound exhibits potent inhibitory activity against various enzymes and receptors relevant to human health. For example, it has shown promise in inhibiting enzymes involved in inflammation and oxidative stress, which are key pathological mechanisms in many chronic diseases. Additionally, its ability to modulate calcium channels may have implications for treating conditions like hypertension and angina pectoris.

The< strong>CAS No. 1443980-69-5 identifier ensures that researchers can reliably obtain pure samples of this compound for their studies. Regulatory compliance and quality control measures are stringent to guarantee that the material meets the required standards for pharmaceutical applications. This reliability is crucial for advancing research from academic laboratories to industrial-scale drug development programs.

In conclusion, 4-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of its< strong>dihydropyridine,< strong>methyl, and< strong>carboxamide moieties offers a versatile platform for designing novel drugs targeting various diseases. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play a pivotal role in future pharmaceutical innovations.